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Compound of Interest

Compound Name: 3-Amino-5-methylhexanoic acid

Cat. No.: B1271929 Get Quote

This document provides essential safety and logistical guidance for the proper disposal of 3-
Amino-5-methylhexanoic acid, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Hazard Assessment and Regulatory Compliance
3-Amino-5-methylhexanoic acid, and its various isomers, may be classified as a hazardous

substance. Some safety data sheets (SDS) indicate that it may cause an allergic skin reaction

and serious eye irritation[1][2]. Therefore, it is imperative to treat this chemical as hazardous

waste unless confirmed otherwise by your institution's Environmental Health and Safety (EHS)

office.

Key Principle: Chemical waste generators are responsible for correctly classifying their waste

according to local, regional, and national hazardous waste regulations[3][4]. Always consult

your institution's specific guidelines and the substance's SDS before disposal.

Personal Protective Equipment (PPE)
When handling 3-Amino-5-methylhexanoic acid for disposal, all personnel must wear

appropriate PPE to prevent exposure.

Eye Protection: Wear safety glasses with side shields or goggles that comply with European

Standard EN166 or OSHA's 29 CFR 1910.133 regulations[3][4].
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Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and inspect them

before use[3]. Dispose of contaminated gloves in accordance with laboratory best

practices[5].

Skin and Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact[3]

[4].

Segregation and Collection of Waste
Proper segregation is the first step in the disposal process. Never mix different waste streams

unless explicitly permitted by your EHS office[5].

Solid Waste: Collect unused or waste 3-Amino-5-methylhexanoic acid powder in a

designated container for solid chemical waste[6].

Contaminated Materials: Any items grossly contaminated with the chemical, such as

weighing papers, gloves, or absorbent pads used for cleaning spills, should also be disposed

of as hazardous waste[7].

Empty Containers: Containers that held the chemical should be managed as hazardous

waste. If the container held an acutely hazardous waste, it must be triple-rinsed with a

suitable solvent; the rinseate must be collected as hazardous waste[7]. For non-acutely

hazardous materials, empty the container as thoroughly as possible, deface the label, and

dispose of it as regular trash, if permitted by local regulations[7].

Step-by-Step Disposal Protocol
Designate a Waste Container: Select a container that is chemically compatible with 3-
Amino-5-methylhexanoic acid and is in good condition with a secure, screw-top cap[8].

Plastic containers are often preferred[9].

Label the Container: Immediately label the waste container with a "Hazardous Waste" tag.

The label must include the full chemical name ("3-Amino-5-methylhexanoic acid"),

concentration, and the date waste was first added[9].

Transfer Waste: Carefully transfer the solid waste into the designated container, avoiding the

creation of dust[3][4]. If a small spill occurs during transfer, sweep it up and place it in the
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waste container[3].

Secure the Container: Keep the waste container securely capped at all times, except when

adding waste[7][8]. Do not overfill the container; leave at least one inch of headspace to

allow for expansion[8].

Store in a Satellite Accumulation Area (SAA): Store the sealed and labeled waste container

in a designated SAA that is at or near the point of generation[8][9]. The SAA must be

inspected weekly for any signs of leakage[8].

Arrange for Pickup: Once the container is full or has been in the SAA for the maximum

allowed time (often up to one year for partially filled containers), submit a waste collection

request to your institution's EHS or hazardous waste management office[7][9].

Forbidden Disposal Methods:

DO NOT dispose of 3-Amino-5-methylhexanoic acid down the sink or drain[7].

DO NOT dispose of the chemical in the regular trash[10].

DO NOT use evaporation in a fume hood as a method of disposal[7][8].

Quantitative Data and Hazard Summary
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Parameter Information Source(s)

Chemical Name
3-Amino-5-methylhexanoic

acid
[1]

Synonyms β-homoleucine [1]

Appearance Solid [4]

CAS Number
3653-34-7 (general); 91298-

67-8 ((R)-isomer)
[1][2]

Hazard Classification

May cause an allergic skin

reaction (H317), Causes

serious eye irritation (H319)

Primary Disposal Route
Collection by a licensed

hazardous waste program
[7][9]

Prohibited Disposal
Sink/Drain, Regular Trash,

Evaporation
[7][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Amino-5-methylhexanoic acid and associated waste.
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Caption: Disposal workflow for 3-Amino-5-methylhexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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